Cas no 1896637-18-5 (tert-butyl N-[2-hydroxy-2-(thiophen-2-yl)ethyl]-N-methylcarbamate)

• Product Name: tert-butyl N-[2-hydroxy-2-(thiophen-2-yl)ethyl]-N-methylcarbamate
• CAS No: 1896637-18-5
• MF: C₁₂H₁₉NO₃S
• MW: 257.349162340164
• CID: 5939885
• PubChem ID: 116861148
• Update Time: 2025-05-19

tert-butyl N-[2-hydroxy-2-(thiophen-2-yl)ethyl]-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-5706177
• tert-butyl N-[2-hydroxy-2-(thiophen-2-yl)ethyl]-N-methylcarbamate
• 1896637-18-5

• Inchi： 1S/C12H19NO3S/c1-12(2,3)16-11(15)13(4)8-9(14)10-6-5-7-17-10/h5-7,9,14H,8H2,1-4H3
• InChI Key： UQAKKQXGNWFJCN-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(CN(C)C(=O)OC(C)(C)C)O

Computed Properties

• Exact Mass: 257.10856464g/mol
• Monoisotopic Mass: 257.10856464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 78Ų

Additional information on tert-butyl N-[2-hydroxy-2-(thiophen-2-yl)ethyl]-N-methylcarbamate

tert-butyl N-[2-hydroxy-2-(thiophen-2-yl)ethyl]-N-methylcarbamate: A Comprehensive Overview

tert-butyl N-[2-hydroxy-2-(thiophen-2-yl)ethyl]-N-methylcarbamate (CAS No. 1896637-18-5) is a versatile organic compound with a unique structure that has garnered significant attention in the fields of organic synthesis, materials science, and pharmacology. This compound, often referred to as tert-butyl carbamate derivative, is characterized by its thiophene moiety, which imparts distinctive electronic and structural properties, making it a valuable building block in various chemical reactions.

The molecular structure of tert-butyl N-[2-hydroxy-2-(thiophen-2-yl)ethyl]-N-methylcarbamate comprises a tert-butyl group attached to a carbamate functional group, which is further connected to a hydroxymethyl group substituted with a thiophene ring. This arrangement not only enhances the compound's stability but also facilitates its participation in diverse chemical transformations. Recent studies have highlighted its potential as an intermediate in the synthesis of advanced materials, such as stimuli-responsive polymers and bioactive molecules.

One of the most notable applications of this compound is in the field of drug delivery systems. Researchers have explored its ability to act as a precursor for the development of biodegradable polymers, which can be tailored to release drugs at controlled rates. The presence of the thiophene ring in its structure has been shown to enhance the polymer's mechanical properties and biocompatibility, making it an attractive candidate for biomedical applications.

In addition to its role in polymer chemistry, tert-butyl N-[2-hydroxy-2-(thiophen-2-yl)ethyl]-N-methylcarbamate has also been investigated for its potential in catalytic processes. Recent advancements have demonstrated its effectiveness as a ligand in transition metal-catalyzed reactions, particularly in asymmetric synthesis and cross-coupling reactions. The compound's ability to stabilize metal centers while maintaining reactivity has positioned it as a promising tool in modern catalysis.

The synthesis of this compound typically involves multi-step procedures that combine principles from both organic and polymer chemistry. A common approach includes the reaction of tert-butyl chloroformate with an appropriate amine derivative, followed by functionalization to introduce the thiophene moiety. Optimization of these steps has led to improved yields and higher purity products, which are essential for its application in high-tech industries.

From an environmental perspective, the biodegradability and eco-friendliness of tert-butyl N-[2-hydroxy-2-(thiophen-2-yl)ethyl]-N-methylcarbamate have been subjects of recent research. Studies indicate that under specific conditions, this compound can degrade into non-toxic byproducts, aligning with global efforts toward sustainable chemistry practices.

In conclusion, tert-butyl N-[2-hydroxy-2-(thiophen-2-yl)ethyl]-N-methylcarbamate (CAS No. 1896637-18-5) stands out as a multifaceted compound with promising applications across various scientific domains. Its unique structure, combined with recent breakthroughs in synthesis and application techniques, underscores its importance in contemporary chemical research.